Cas no 1384865-12-6 ((2-chloro-6-nitrophenyl)methanethiol)

• Product Name: (2-chloro-6-nitrophenyl)methanethiol
• CAS No: 1384865-12-6
• MF: C₇H₆ClNO₂S
• MW: 203.646039485931
• CID: 6563979
• PubChem ID: 22377757
• Update Time: 2025-11-01

(2-chloro-6-nitrophenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2-chloro-6-nitrophenyl)methanethiol
• 1384865-12-6
• EN300-1964943
• SCHEMBL4715285

• Inchi： 1S/C7H6ClNO2S/c8-6-2-1-3-7(9(10)11)5(6)4-12/h1-3,12H,4H2
• InChI Key： XMOOFTNDFOOQKC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CS)[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.9807773g/mol
• Monoisotopic Mass: 202.9807773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2-chloro-6-nitrophenyl)methanethiol

Introduction to (2-chloro-6-nitrophenyl)methanethiol (CAS No. 1384865-12-6)

(2-chloro-6-nitrophenyl)methanethiol is a specialized organic compound with the chemical formula C₆H₅ClNO₂S. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. As a derivative of thiophenol, it exhibits distinct reactivity that makes it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of (2-chloro-6-nitrophenyl)methanethiol features a phenyl ring substituted with both a chloro group at the 2-position and a nitro group at the 6-position, which are flanked by a methanethiol side chain. This arrangement imparts specific electronic and steric characteristics, influencing its interactions with biological targets. The presence of both electron-withdrawing nitro and electron-donating chloro groups creates a delicate balance that can modulate reactivity, making it an intriguing molecule for further investigation.

In recent years, the study of thiophenol derivatives has expanded considerably, particularly in the context of drug discovery and development. The compound (2-chloro-6-nitrophenyl)methanethiol has been explored as a precursor in synthesizing more complex molecules with potential therapeutic benefits. Its reactivity allows for facile functionalization, enabling chemists to design novel scaffolds that may interact with biological pathways in unique ways.

One of the most compelling aspects of (2-chloro-6-nitrophenyl)methanethiol is its potential role in modulating enzyme activity. Researchers have begun investigating its interactions with various enzymes, particularly those involved in metabolic pathways and signal transduction. The nitro group can participate in redox reactions, while the chloro group can engage in hydrogen bonding or π-stacking interactions, providing multiple avenues for therapeutic intervention.

Recent studies have highlighted the compound's utility in developing inhibitors for enzymes associated with inflammatory diseases. By targeting specific enzymatic pathways, (2-chloro-6-nitrophenyl)methanethiol and its derivatives may offer new strategies for managing conditions such as arthritis or neuroinflammation. The methanethiol moiety also suggests potential applications in antimicrobial research, as thiols are known to disrupt bacterial cell membranes.

The synthesis of (2-chloro-6-nitrophenyl)methanethiol presents an interesting challenge due to the need to carefully control reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies, have been employed to achieve high yields and purity. These methods not only enhance the efficiency of production but also open doors for further structural modifications.

In terms of biological activity, preliminary assays have shown that (2-chloro-6-nitrophenyl)methanethiol exhibits modest activity against certain cancer cell lines. The ability to induce apoptosis or inhibit proliferation suggests that this compound could be developed into an anticancer agent. However, further preclinical studies are necessary to fully understand its mechanism of action and potential toxicity profile.

The role of sulfur-containing compounds in medicinal chemistry cannot be overstated. Thiols like (2-chloro-6-nitrophenyl)methanethiol often serve as key structural elements in drugs due to their ability to form stable disulfide bonds and participate in metal coordination. These properties make them particularly useful in designing molecules that can interact with metalloenzymes or metalloproteins, which are involved in numerous physiological processes.

The regulatory landscape for novel compounds like (2-chloro-6-nitrophenyl)methanethiol is continually evolving. Regulatory agencies require comprehensive data on safety and efficacy before approving new drugs or intermediates for commercial use. As such, researchers must navigate stringent guidelines while conducting their studies to ensure compliance and accelerate the translation of laboratory findings into clinical applications.

The future prospects for (2-chloro-6-nitrophenyl)methanethiol are promising, with ongoing research aimed at expanding its utility across multiple therapeutic areas. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, scientists can accelerate the discovery process and identify new applications for this versatile compound.